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Compound of Interest |

Compound Name: 2-(1H-imidazol-5-yl)ethanol
CAS No.: 872-82-2
Cat. No.: B1227070
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data
for 2-(1H-imidazol-5-yl)ethanol, a heterocyclic compound of interest in medicinal chemistry
and related fields. Due to the limited availability of published experimental spectra for this
specific molecule, this document focuses on predicted data derived from established
spectroscopic principles and spectral data of analogous structures. It serves as a valuable
resource for the identification, characterization, and quality control of 2-(1H-imidazol-5-
yl)ethanol in a research and development setting.

Predicted Nuclear Magnetic Resonance (NMR) Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the
structure of organic molecules. Below are the predicted *H and 3C NMR chemical shifts for 2-
(1H-imidazol-5-yl)ethanol. These predictions are based on computational models and
analysis of similar chemical structures.

Table 1: Predicted *H NMR Spectral Data for 2-(1H-imidazol-5-yl)ethanol
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
~7.6 S 1H H-2 (imidazole)
~6.8 S 1H H-4 (imidazole)
~3.7 t 2H -CH2-OH
~2.7 t 2H Imidazole-CH:-
Broad s 1H -OH
Broad S 1H -NH

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-de) s = singlet, t = triplet

Table 2: Predicted 13C NMR Spectral Data for 2-(1H-imidazol-5-yl)ethanol

Chemical Shift (8) ppm Assighment
~135 C-2 (imidazole)
~130 C-5 (imidazole)
~117 C-4 (imidazole)
~60 -CH2-OH

~28 Imidazole-CHa-

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-de)

Expected Infrared (IR) Spectroscopy Data

Infrared (IR) spectroscopy provides information about the functional groups present in a
molecule. The IR spectrum of 2-(1H-imidazol-5-yl)ethanol is expected to exhibit characteristic
absorption bands for its alcohol and imidazole functionalities.

Table 3: Expected Key IR Absorption Bands for 2-(1H-imidazol-5-yl)ethanol
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Wavenumber . . . .

(cm-?) Intensity Functional Group Vibration
3400-3200 Strong, Broad O-H (Alcohol) Stretching
3150-3000 Medium N-H (Imidazole) Stretching
3050-2850 Medium C-H (sp? and sp3) Stretching
1650-1580 Medium C=N (Imidazole) Stretching
1550-1450 Medium C=C (Imidazole) Stretching
1100-1000 Strong C-O (Alcohol) Stretching

Expected Mass Spectrometry (MS) Data

Mass spectrometry (MS) provides information about the molecular weight and fragmentation
pattern of a molecule. Using a soft ionization technique like Electrospray lonization (ESI), the
protonated molecule [M+H]* is expected to be the base peak.

Table 4: Expected Mass Spectrometry Data for 2-(1H-imidazol-5-yl)ethanol

miz lon

113.07 [M+H]*

95.06 [M+H - H20]*
82.06 [M+H - CH20H]*

The fragmentation of 2-(1H-imidazol-5-yl)ethanol would likely involve the loss of water from
the ethanol side chain and cleavage of the C-C bond adjacent to the imidazole ring.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To obtain *H and 3C NMR spectra for structural elucidation.
Procedure:

o Sample Preparation: Dissolve 5-10 mg of 2-(1H-imidazol-5-yl)ethanol in approximately 0.6
mL of a suitable deuterated solvent (e.g., DMSO-ds). The use of deuterated solvents is
crucial to avoid large solvent signals in the *H NMR spectrum.[1]

e Transfer: Transfer the solution to a 5 mm NMR tube.

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal
signal dispersion.

e Acquisition of tH NMR Spectrum:

[¢]

Acquire a standard one-dimensional *H NMR spectrum.

[e]

Set the spectral width to cover the expected chemical shift range (e.g., 0-12 ppm).

o

Use a sufficient number of scans to achieve a good signal-to-noise ratio.

[¢]

Integrate the peaks to determine the relative number of protons.
e Acquisition of 33C NMR Spectrum:
o Acquire a proton-decoupled 3C NMR spectrum.

o Set the spectral width to encompass the expected range for carbon signals (e.g., 0-160
ppm).

o A larger number of scans will be necessary compared to the *H spectrum due to the lower
natural abundance of 13C.

Attenuated Total Reflectance-Fourier Transform Infrared
(ATR-FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.
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Procedure:

Background Scan: Record a background spectrum of the clean, empty ATR crystal. This will
be subtracted from the sample spectrum to remove contributions from the instrument and
atmosphere.

Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR
crystal, ensuring complete coverage of the crystal surface. For solid samples, apply pressure
using the instrument's clamp to ensure good contact.

Spectrum Acquisition: Collect the FTIR spectrum over a typical mid-IR range (e.g., 4000-400
cm™1).

Data Processing: The acquired interferogram is Fourier-transformed to produce the final IR
spectrum. The background spectrum is automatically subtracted by the instrument software.

Cleaning: After analysis, clean the ATR crystal with a suitable solvent (e.g., isopropanol) and
a soft tissue.

Electrospray lonization-Mass Spectrometry (ESI-MS)

Objective: To determine the molecular weight and fragmentation pattern. ESI is a soft ionization

technique that is well-suited for polar molecules and minimizes fragmentation, typically showing

the protonated molecular ion.[2][3][4]

Procedure:

Sample Preparation: Prepare a dilute solution of the sample (approximately 10-100 pg/mL)
in a solvent compatible with mass spectrometry, such as methanol or acetonitrile/water.[2]

Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe
pump at a low flow rate (e.g., 5-20 pL/min).[2]

lonization: Apply a high voltage (e.g., 3-5 kV) to the capillary needle to generate a fine spray
of charged droplets.[2]

Desolvation: The charged droplets are desolvated with a heated drying gas (e.g., nitrogen) to
release the analyte ions into the gas phase.
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+ Mass Analysis: The ions are then guided into the mass analyzer (e.g., quadrupole, time-of-
flight) where they are separated based on their mass-to-charge ratio (m/z).

+ Detection: The detector records the abundance of each ion, generating a mass spectrum.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound.
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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